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Compound of Interest

Compound Name: 3,4,5-Trifluoroaniline

Cat. No.: B067923

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). It is imperative to consult the official SDS for 3,4,5-
Trifluoroaniline from your supplier and adhere to all institutional and governmental safety
protocols.

Introduction

3,4,5-Trifluoroaniline is a fluorinated aromatic amine that serves as a critical intermediate in
the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.[1][2] Its
unique trifluoromethyl groups enhance reactivity and solubility, making it a valuable building
block in drug discovery and organic synthesis.[1][2] This guide provides an in-depth overview of
the health and safety information for 3,4,5-Trifluoroaniline to ensure its safe handling and use
in a laboratory setting.

Hazard Identification and Classification

3,4,5-Trifluoroaniline is classified as a hazardous substance. The following tables summarize
its GHS hazard classifications.

Table 1: GHS Hazard Classifications
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 Harmful if swallowed.[3]

Acute Toxicity, Dermal 4 Harmful in contact with skin.[3]
Acute Toxicity, Inhalation 4 Harmful if inhaled.[3]

Skin Corrosion/Irritation 2 Causes skin irritation.[3]

Serious Eye Damage/Eye

Irritation

Causes serious eye irritation.

[3]

Specific Target Organ Toxicity,

Single Exposure

May cause respiratory

irritation.[3]

Source: PubChem, TCIl Chemicals

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,4,5-Trifluoroaniline is provided

below.

Table 2: Physical and Chemical Properties

Property Value
CAS Number 163733-96-8
Molecular Formula CeHaF3N

Molecular Weight 147.10 g/mol [4][5]

Appearance White to almost white powder or crystals[1]
Melting Point 61-65 °C[1][4]

Solubility Soluble in methanol, insoluble in water.

Storage Temperature

2 -8 °C[1]

Source: Sigma-Aldrich, Chem-Impex, PubChem
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Toxicological Information

While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for 3,4,5-Trifluoroaniline are not readily available in the public

domain, the GHS classification indicates that it is harmful if swallowed, inhaled, or in contact

with skin.[3]

First Aid Measures

Immediate medical attention is required in case of exposure. The following are first aid

measures to be taken in case of accidental exposure.

Table 3: First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Source: ChemicalBook

Fire-Fighting Measures
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In the event of a fire involving 3,4,5-Trifluoroaniline, the following measures should be taken.

Table 4: Fire-Fighting Measures

Aspect

Recommendation

Suitable Extinguishing Media

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards

No data available.

Advice for Firefighters

Wear self-contained breathing apparatus for

firefighting if necessary.

Source: ChemicalBook

Handling and Storage

Proper handling and storage are crucial to minimize the risk of exposure.

Table 5: Handling and Storage Guidelines

Aspect Recommendation

Avoid contact with skin and eyes. Avoid
Handling inhalation of vapor or mist. Keep away from

sources of ignition.

Store in a cool, dry, and well-ventilated place.
Storage

Keep container tightly closed.

Incompatible Materials

Strong oxidizing agents.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 3,4,5-

Trifluoroaniline.

Table 6: Recommended Personal Protective Equipment
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Protection Type Equipment

Safety glasses with side-shields conforming to
Eye/Face Protection appropriate government standards such as
EN166 (EU) or NIOSH (US).

Handle with gloves. Gloves must be inspected
prior to use. Use proper glove removal
technique (without touching glove's outer

Skin Protection surface) to avoid skin contact with this product.
Dispose of contaminated gloves after use in
accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Complete suit protecting against chemicals. The
type of protective equipment must be selected

Body Protection according to the concentration and amount of
the dangerous substance at the specific

workplace.

For nuisance exposures use type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher level protection use type OV/AG/P99

) ) (US) or type ABEK-P2 (EU EN 143) respirator

Respiratory Protection ) ]

cartridges. Use respirators and components
tested and approved under appropriate
government standards such as NIOSH (US) or

CEN (EU).

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3,4,5-Trifluoroaniline are
not publicly available. However, standardized OECD guidelines are followed for assessing the
safety of chemicals. Below is a generalized workflow for an acute dermal irritation study based
on OECD Test Guideline 404.

General Protocol: Acute Dermal Irritation/Corrosion
(Based on OECD TG 404)
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This test is designed to assess the potential of a substance to cause skin irritation or corrosion.
o Test System: The albino rabbit is the preferred animal model.

o Dosage and Application: A single dose of 0.5 g of the solid test substance is applied to a
small area of the skin (approximately 6 cm?). An untreated area of the skin serves as a
control.

o Exposure: The exposure duration is 4 hours. After this period, the residual test substance is
removed.

e Observation: The animals are observed for signs of erythema (redness) and edema
(swelling) for up to 14 days.

o Evaluation: The severity of the skin reactions is scored at specified intervals. Based on the
scores, the substance is classified for its irritation or corrosive potential.

Visualizations
Hazard Identification and First Aid Workflow

The following diagram illustrates the logical flow from hazard identification to the appropriate
first aid response for 3,4,5-Trifluoroaniline.
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First Aid Measures
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Caption: Hazard ldentification and First Aid Response Workflow.

Generalized Acute Oral Toxicity Study Workflow

The following diagram outlines a general experimental workflow for an acute oral toxicity study.
Specific protocols for 3,4,5-Trifluoroaniline are not available.
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Caption: Generalized Acute Oral Toxicity Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Health and Safety Technical Guide: 3,4,5-
Trifluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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